2-((Trifluoromethyl)thio)benzoic acid
Cat. No. B1350624
CAS RN:
37526-67-3
M. Wt: 222.19 g/mol
InChI Key: KYCFVGRNHSGPBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“2-((Trifluoromethyl)thio)benzoic acid” is a chemical compound with the molecular formula C8H5F3O2S . It has a molecular weight of 222.19 . The compound is also known as “2-[(Trifluoromethyl)sulphanyl]benzoic acid” or "2-Carboxyphenyl trifluoromethyl sulphide" .
Synthesis Analysis
While specific synthesis methods for “2-((Trifluoromethyl)thio)benzoic acid” were not found, a related compound, “2-trifluoromethyl benzimidazoles”, has been synthesized via the condensation of diamines or amino (thio)phenols with in situ generated CF3CN . This method yielded good to excellent results .Molecular Structure Analysis
The InChI code for “2-((Trifluoromethyl)thio)benzoic acid” is1S/C8H5F3O2S/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H,12,13) . The InChI key is KYCFVGRNHSGPBJ-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“2-((Trifluoromethyl)thio)benzoic acid” is a solid at room temperature . It has a boiling point of 120-122°C . The compound has a predicted melting point of 82.51°C and a predicted density of 1.5 g/cm^3 . The predicted refractive index is n20D 1.54 .Scientific Research Applications
1. Synthesis of 2-Trifluoromethyl Benzimidazoles, Benzoxazoles, and Benzothiazoles
- Application Summary: This compound is used in the synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles .
- Methods of Application: The method involves the condensation of diamines or amino (thio)phenols with in situ generated CF3CN . The reaction proceeds via the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization .
- Results or Outcomes: The method developed is efficient and yields good to excellent results . The synthetic utility of the 2-trifluoromethyl benzimidazole and benzoxazole products is demonstrated via gram scale synthesis .
2. Computational Study of Conformational Stability, Vibrational Spectra, and Thermochemical Properties
- Application Summary: A computational study was carried out on the conformational stability, vibrational spectra, and thermochemical properties of 2-((Trifluoromethyl)thio)benzoic acid .
- Methods of Application: The study was carried out with different formulations of the density functional theory and high-level model chemistries .
- Results or Outcomes: The mean values of standard enthalpies of formation were derived for the first time at the G3MP2//DFT and G4MP2//DFT levels of theory .
3. Synthesis of 1,3,4-Oxadiazole Derivatives
- Application Summary: 2-((Trifluoromethyl)thio)benzoic acid was used in the synthesis of 1,3,4-oxadiazole derivatives .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not detailed in the source .
4. Synthesis of 1,3,4-Oxadiazole Derivatives Containing 2-Fluoro-4-Methoxy Moiety
- Application Summary: This compound was used in the synthesis of 1,3,4-oxadiazole derivatives containing a 2-fluoro-4-methoxy moiety .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not detailed in the source .
5. Investigation of Ligand Binding with Chaperones PapD and FimC
- Application Summary: This compound was used to investigate the binding of 2-pyridinone and amino acid derivative as ligands with chaperones PapD and FimC .
- Methods of Application: The investigation was carried out using surface plasmon resonance and 1 HNMR spectroscopy .
- Results or Outcomes: The outcomes of this application were not detailed in the source .
6. Storage and Safety
- Methods of Application: The compound is stored at a specific temperature to maintain its stability .
- Results or Outcomes: Proper storage ensures the compound’s stability and purity .
7. Synthesis of 2-Fluoro-4-Methoxy Moiety
- Application Summary: This compound was used in the synthesis of 1,3,4-oxadiazole derivatives containing a 2-fluoro-4-methoxy moiety .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application were not detailed in the source .
8. Investigation of Ligand Binding with Chaperones PapD and FimC
- Application Summary: This compound was used to investigate the binding of 2-pyridinone and amino acid derivative as ligands with chaperones PapD and FimC .
- Methods of Application: The investigation was carried out using surface plasmon resonance and 1 HNMR spectroscopy .
- Results or Outcomes: The outcomes of this application were not detailed in the source .
9. Storage and Safety
Safety And Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302+H312+H332;H319, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled, and that it can cause serious eye irritation . The precautionary statements are P271;P261;P280, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-(trifluoromethylsulfanyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O2S/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYCFVGRNHSGPBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)SC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380683 |
Source
|
| Record name | 2-[(trifluoromethyl)thio]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Trifluoromethyl)thio)benzoic acid | |
CAS RN |
37526-67-3 |
Source
|
| Record name | 2-[(Trifluoromethyl)thio]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37526-67-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(trifluoromethyl)thio]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(trifluoromethyl)sulfanyl]benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
A solution of 5.0 g. of ethyl-o-(trifluoromethylthio)benzoate, 30 ml. of ethanol and 20 ml. of 10% sodium hydroxide was refluxed for 1.5 hrs. After cooling, the solution was acidified with 6N hydrochloric acid. The product was collected by filtration, dried, and recrystallized from a mixture of 60% hexane-40% benzene to give o-(trifluoromethylthio)benzoic acid, m.p. 119°-121° .
Synthesis routes and methods II
Procedure details
Quantity
Extracted from reaction SMILES
Type
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Reaction Step One
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